Cas no 61220-33-5 ((piperidin-4-yl)urea)

• Product Name: (piperidin-4-yl)urea
• CAS No: 61220-33-5
• MF: C₆H₁₄ClN₃O
• MW: 179.647860050201
• CID: 502001
• PubChem ID: 17750380
• Update Time: 2025-04-25

(piperidin-4-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-4-piperidinyl-
• PIPERIDIN-4-YL-UREA HCL
• Piperidin-4-yl-urea hydrochloride
• piperidin-4-ylurea,hydrochloride
• 4-Ureido-piperidin
• 4-ureidopiperidine
• piperidin-4-ylurea
• piperidin-4-yl-urea hcl,hydrochloride
• (piperidin-4-yl)urea
• piperidin-4-yl-urea-hydrochloride
• Piperidin-4-yl-urea x HCl
• SB41164
• 1190194-60-5
• AKOS015996748
• 1-(PIPERIDIN-4-YL)UREA HCL
• DTXSID20590473
• MFCD08448238
• Urea,N-4-piperidinyl-
• 1-(piperidin-4-yl)urea hydrochloride
• piperidin-4-ylurea;hydrochloride
• CS-0257648
• 61220-33-5
• EN300-67478
• N-Piperidin-4-ylurea--hydrogen chloride (1/1)
• (piperidin-4-yl)urea hydrochloride
• F2167-4141
• SCHEMBL1017673
• AT22990
• QRTZJALNMZMDSM-UHFFFAOYSA-N
• Z1272096623

• MDL： MFCD08448238
• Inchi： 1S/C6H13N3O.ClH/c7-6(10)9-5-1-3-8-4-2-5;/h5,8H,1-4H2,(H3,7,9,10);1H
• InChI Key： QRTZJALNMZMDSM-UHFFFAOYSA-N
• SMILES： Cl.O=C(N)NC1CCNCC1

Computed Properties

• Exact Mass: 179.08300
• Monoisotopic Mass: 179.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Melting Point: 178-185°C
• PSA: 67.15000
• LogP: 1.62870

Additional information on (piperidin-4-yl)urea

Urea, N-4-piperidinyl-: A Comprehensive Overview

CAS No. 61220-33-5, commonly referred to as Urea, N-4-piperidinyl-, is a chemical compound that has garnered significant attention in various fields of research and industrial applications. This compound is a derivative of urea, a well-known organic compound with the formula NH₂CONH₂. The addition of the piperidinyl group introduces unique properties that make it valuable in diverse contexts.

The chemical structure of Urea, N-4-piperidinyl- consists of a urea moiety attached to a piperidine ring. Piperidine is a six-membered cyclic amine, which contributes to the compound's stability and reactivity. This structure allows for versatile interactions in both biological and chemical systems. Recent studies have highlighted its potential in drug design, catalysis, and materials science.

In terms of physical properties, CAS No. 61220-33-5 is typically a white crystalline solid with a melting point around 180°C. Its solubility in water is moderate, making it suitable for various aqueous-based reactions and formulations. The compound exhibits mild basicity due to the presence of the piperidine group, which can participate in proton transfer reactions.

The synthesis of Urea, N-4-piperidinyl- involves the reaction of urea with piperidine under specific conditions. This process often requires the use of catalysts or activating agents to facilitate the formation of the amide bond between the two reactants. Researchers have explored various methods to optimize this synthesis, including microwave-assisted synthesis and catalytic systems that enhance reaction efficiency.

One of the most promising applications of CAS No. 61220-33-5 lies in its role as a building block for drug development. The piperidine group is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in medicinal chemistry. Recent studies have demonstrated its potential as an inhibitor for certain enzymes and receptors, paving the way for novel therapeutic agents.

In addition to its pharmaceutical applications, Urea, N-4-piperidinyl- has found utility in catalysis. The compound's ability to act as a ligand or catalyst support has been explored in various organic transformations. For instance, it has been used as a catalyst in asymmetric synthesis reactions, where it facilitates the formation of chiral centers with high enantioselectivity.

The industrial applications of this compound are also noteworthy. It serves as an intermediate in the production of specialty chemicals and polymers. Its role in polymer chemistry is particularly significant due to its ability to enhance the mechanical properties of materials through cross-linking reactions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No. 61220-33-5. Quantum mechanical calculations have revealed that the piperidine group significantly influences the compound's electronic distribution, making it more susceptible to nucleophilic attacks in certain reaction conditions.

In conclusion, CAS No. 61220-33-5, or Urea, N-4-piperidinyl-, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and structural features make it an invaluable tool in research and industry alike. As ongoing studies continue to uncover new potentials for this compound, its significance in modern chemistry is expected to grow further.